Cas no 2640946-56-9 (9-cyclopropyl-N-(3-methylphenyl)-9H-purin-6-amine)

• Product Name: 9-cyclopropyl-N-(3-methylphenyl)-9H-purin-6-amine
• CAS No: 2640946-56-9
• MF: C₁₅H₁₅N₅
• MW: 265.313102006912
• CID: 5317570
• PubChem ID: 154829301
• Update Time: 2025-05-22

9-cyclopropyl-N-(3-methylphenyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• F6796-0973
• 2640946-56-9
• 9-cyclopropyl-N-(3-methylphenyl)-9H-purin-6-amine
• AKOS040731641

• Inchi： 1S/C15H15N5/c1-10-3-2-4-11(7-10)19-14-13-15(17-8-16-14)20(9-18-13)12-5-6-12/h2-4,7-9,12H,5-6H2,1H3,(H,16,17,19)
• InChI Key： UHDZBRWLLSLZFC-UHFFFAOYSA-N
• SMILES： N1(C=NC2C(=NC=NC1=2)NC1C=CC=C(C)C=1)C1CC1

Computed Properties

• Exact Mass: 265.13274550g/mol
• Monoisotopic Mass: 265.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.6Ų

Additional information on 9-cyclopropyl-N-(3-methylphenyl)-9H-purin-6-amine

9-Cyclopropyl-N-(3-Methylphenyl)-9H-Purin-6-Amine: A Comprehensive Overview

The compound 9-cyclopropyl-N-(3-methylphenyl)-9H-purin-6-amine, with the CAS number 2640946-56-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine derivative family, which is well-known for its diverse biological activities and therapeutic potential. The structure of this molecule is characterized by a purine ring system with a cyclopropyl group at position 9 and an N-substituted 3-methylphenyl group at position 6, making it a unique entity within its class.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, allowing researchers to explore its potential applications in drug development. The cyclopropyl group, a three-membered ring structure, introduces significant strain into the molecule, which can enhance its reactivity and bioavailability. This feature makes it an attractive candidate for designing drugs targeting specific biological pathways. The 3-methylphenyl group further contributes to the molecule's pharmacokinetic properties, potentially improving its absorption and distribution within the body.

One of the most promising areas of research involving 9-cyclopropyl-N-(3-methylphenyl)-9H-purin-6-amine is its role in anti-cancer therapies. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a chemotherapeutic agent. Moreover, its ability to inhibit key enzymes involved in cell proliferation and survival pathways makes it a valuable lead compound for developing targeted therapies.

In addition to its oncological applications, this compound has also been investigated for its anti-inflammatory properties. Research indicates that it can modulate inflammatory response pathways, offering potential benefits in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders. The unique combination of structural features in this molecule allows it to interact with multiple biological targets, making it a versatile tool in drug discovery.

The synthesis of 9-cyclopropyl-N-(3-methylphenyl)-9H-purin-6-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the cyclopropyl group requires careful control of reaction conditions to ensure optimal yields and purity. Similarly, the substitution at position 6 with the 3-methylphenyl group demands precise stereochemical control to maintain the desired pharmacological activity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the molecular structure and purity, which are critical for ensuring consistent biological activity across different batches. Furthermore, computational modeling studies have provided insights into the molecule's interaction with various biological targets, aiding in the design of more potent derivatives.

In conclusion, 9-cyclopropyl-N-(3-methylphenyl)-9H-purin-6-amine represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and diverse biological activities position it as a promising candidate for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug development.